5,6-dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride

• IUPAC Name: 5,6-dimethyl-1-(piperidin-4-ylmethyl)benzimidazole;dihydrochloride
• InChI: InChI=1S/C15H21N3.2ClH/c1-11-7-14-15(8-12(11)2)18(10-17-14)9-13-3-5-16-6-4-13;;/h7-8,10,13,16H,3-6,9H2,1-2H3;2*1H
• InChI Key: JUDAKELQJHEQDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)CC3CCNCC3.Cl.Cl
• Molecular Formula: C15H23Cl2N3
• Molecular Weight: 316.3 g/mol

Description

5,6-Dimethyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride, otherwise known as DMPB, is an organic compound used in various scientific research applications. It is a white, crystalline solid and is soluble in ethanol, methanol, and chloroform. DMPB is an important and widely used pharmaceutical intermediate and has been used in the synthesis of many drugs. It is also used in the synthesis of various other organic compounds and has a wide range of applications in research.

Scientific Research Applications

DMPB is widely used in scientific research applications. It has been used in the synthesis of various drugs, such as anti-inflammatory drugs, anticonvulsants, and anti-cancer drugs. It is also used in the synthesis of various other organic compounds, such as polymers, dyes, and other materials. In addition, DMPB has been used in the synthesis of various biological compounds, such as enzymes, hormones, and proteins.

Mechanism of Action

The mechanism of action of DMPB is not fully understood. It is believed that DMPB acts as a proton donor, which is then used to form a covalent bond between two molecules. This covalent bond is then used as a bridge between the two molecules, allowing them to interact with each other. This interaction is then used to create a new molecule, which is then used in various scientific research applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMPB are not fully understood. It is believed that DMPB may act as an inhibitor of certain enzymes and may also have an effect on the metabolism of certain drugs. In addition, DMPB may also have an effect on the absorption and distribution of certain drugs in the body.

Advantages and Limitations for Lab Experiments

The advantages of using DMPB in lab experiments include its low cost, its availability, its stability, and its low toxicity. However, there are also some limitations to using DMPB in lab experiments. These include its low solubility in water, its poor solubility in organic solvents, and its poor stability in the presence of strong acids and bases.

Future Directions

There are many potential future directions for the use of DMPB in scientific research. These include its use in the synthesis of new drugs and other organic compounds, its use in the synthesis of various biological compounds, such as enzymes, hormones, and proteins, and its use in the development of new analytical methods. In addition, DMPB could also be used in the development of new materials, such as polymers, dyes, and other materials. Finally, DMPB could also be used in the development of new technologies, such as nanotechnology and biotechnology.